Cas no 313681-72-0 ((3-Methyl-4-acetoxy)benzenesulfonyl chloride)

• Product Name: (3-Methyl-4-acetoxy)benzenesulfonyl chloride
• CAS No: 313681-72-0
• MF: C₉H₉ClO₄S
• MW: 248.683360815048
• CID: 2137621
• Update Time: 2023-08-04

(3-Methyl-4-acetoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3-methyl-4-acetoxy)benzenesulfonyl chloride
• Acetic acid=4-(chlorosulfonyl)-2-methylphenyl ester
• (3-Methyl-4-acetoxy)benzenesulfonyl chloride

• Inchi： 1S/C9H9ClO4S/c1-6-5-8(15(10,12)13)3-4-9(6)14-7(2)11/h3-5H,1-2H3
• InChI Key： GYLODVQPMUFYMQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C)C=1)OC(C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 1.7
• Topological Polar Surface Area: 68.8